Cas no 896722-42-2 (Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl-
• CAS No: 896722-42-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 714906
• PubChem ID: 55278538
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxaldehyde,7-methoxy-2-methyl-
• 7-METHOXY-2-METHYL-IMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE
• SCHEMBL4801122
• FT-0692960
• 7-methoxy-2-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• AKOS006331525
• DTXSID80717285
• 896722-42-2

• Inchi： 1S/C10H10N2O2/c1-7-9(6-13)12-4-3-8(14-2)5-10(12)11-7/h3-6H,1-2H3
• InChI Key： PWVYDQVODWFSBT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN2C(C=O)=C(C)N=C2C=1

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 1.46380